2-(((2-(4-Isopropoxyphenyl)-5-methyloxazol-4-yl)methyl)thio)-6-(pyridin-4-yl)pyrimidin-4-ol

• IUPAC Name: 2-[[5-methyl-2-(4-propan-2-yloxyphenyl)-1,3-oxazol-4-yl]methylsulfanyl]-4-pyridin-4-yl-1H-pyrimidin-6-one
• InChI: InChI=1S/C23H22N4O3S/c1-14(2)29-18-6-4-17(5-7-18)22-25-20(15(3)30-22)13-31-23-26-19(12-21(28)27-23)16-8-10-24-11-9-16/h4-12,14H,13H2,1-3H3,(H,26,27,28)
• InChI Key: PZVMCMVCDXCMSE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(O1)C2=CC=C(C=C2)OC(C)C)CSC3=NC(=CC(=O)N3)C4=CC=NC=C4
• Molecular Formula: C23H22N4O3S
• Molecular Weight: 434.5 g/mol
• CAS No.: 1040654-40-7

Description

2-(((2-(4-Isopropoxyphenyl)-5-methyloxazol-4-yl)methyl)thio)-6-(pyridin-4-yl)pyrimidin-4-ol is a useful research compound. Its molecular formula is C23H22N4O3S and its molecular weight is 434.51. The purity is usually 95%.
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Scientific Research Applications

Aldose Reductase Inhibition and Antioxidant Activity

A study highlighted the activity of certain pyridopyrimidinone derivatives as selective aldose reductase inhibitors, exhibiting significant antioxidant properties. These compounds were shown to interact with enzyme pharmacophores, demonstrating their potential in addressing oxidative stress-related conditions (La Motta et al., 2007).

Anticancer and Anti-5-lipoxygenase Agents

Another research explored novel pyrazolopyrimidine derivatives for their anticancer and anti-5-lipoxygenase activities. These compounds exhibited significant cytotoxicity against various cancer cell lines and inhibited 5-lipoxygenase, suggesting potential therapeutic applications (Rahmouni et al., 2016).

Antimicrobial Applications

The antimicrobial efficacy of new [1,2,4]triazolo[4,3-a]pyrimidines and pyrido[2,3-d][1,2,4]triazolo[4,3-a]pyrimidinones was investigated, revealing that some derivatives exhibit moderate antimicrobial activities. This opens avenues for their use in combating microbial infections (Gomha et al., 2018).

Nonlinear Optical Properties

Research into thiopyrimidine derivatives has unveiled their promising applications in nonlinear optics (NLO). The study emphasizes the significance of pyrimidine rings in NLO materials, highlighting their potential in optoelectronic applications (Hussain et al., 2020).

Antioxidant Design and Evaluation

A study on indole derivatives paired with heterocycles like pyridine and thiophene investigated their activities as antioxidants. These compounds were found to exhibit high-efficiency antioxidant properties, particularly against ROS, underscoring their potential in medicinal chemistry (Aziz et al., 2021).